Cas no 1483295-31-3 (1,2,4-Oxadiazole-5-ethanamine, 3-(tetrahydro-2-furanyl)-)

• Product Name: 1,2,4-Oxadiazole-5-ethanamine, 3-(tetrahydro-2-furanyl)-
• CAS No: 1483295-31-3
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5281520
• Update Time: 2025-06-10

1,2,4-Oxadiazole-5-ethanamine, 3-(tetrahydro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-ethanamine, 3-(tetrahydro-2-furanyl)-
• 2-(3-(Tetrahydrofuran-2-yl)-1,2,4-oxadiazol-5-yl)ethan-1-amine

• Inchi： 1S/C8H13N3O2/c9-4-3-7-10-8(11-13-7)6-2-1-5-12-6/h6H,1-5,9H2
• InChI Key： UUNOWIZGHFTHNY-UHFFFAOYSA-N
• SMILES： O1C(CCN)=NC(C2CCCO2)=N1

Additional information on 1,2,4-Oxadiazole-5-ethanamine, 3-(tetrahydro-2-furanyl)-

Comprehensive Overview of 1,2,4-Oxadiazole-5-ethanamine, 3-(tetrahydro-2-furanyl)- (CAS No. 1483295-31-3)

The compound 1,2,4-Oxadiazole-5-ethanamine, 3-(tetrahydro-2-furanyl)- (CAS No. 1483295-31-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique oxadiazole core, combined with a tetrahydrofuran substituent, makes it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its structural similarity to naturally occurring compounds.

In recent years, the demand for heterocyclic compounds like 1,2,4-Oxadiazole-5-ethanamine has surged, driven by their role in developing small-molecule therapeutics. The oxadiazole ring is known for its stability and ability to mimic peptide bonds, making it a valuable building block in medicinal chemistry. This compound’s tetrahydro-2-furanyl moiety further enhances its pharmacokinetic properties, such as solubility and bioavailability, which are critical for drug design.

The synthesis of CAS No. 1483295-31-3 involves multi-step organic reactions, often starting from readily available precursors like furanyl derivatives and oxadiazole intermediates. Modern green chemistry techniques, such as microwave-assisted synthesis and catalyst optimization, have been explored to improve yield and reduce environmental impact. These advancements align with the growing focus on sustainable chemical processes, a topic frequently searched by professionals in the field.

One of the most discussed applications of 1,2,4-Oxadiazole-5-ethanamine, 3-(tetrahydro-2-furanyl)- is its potential in central nervous system (CNS) drug development. The compound’s ability to cross the blood-brain barrier has sparked interest in its use for treating neurological disorders, a hot topic in neuroscience research. Additionally, its anti-inflammatory and antioxidant properties are being investigated, reflecting the broader trend of repurposing heterocyclic scaffolds for multifunctional therapies.

From an industrial perspective, CAS No. 1483295-31-3 is also relevant in agrochemical innovation. Its structural features are being studied for designing crop protection agents with improved efficacy and lower toxicity. This aligns with the global push toward sustainable agriculture, another high-traffic keyword in scientific and policy discussions.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purification, ensuring high purity for research and commercial use. The availability of custom synthesis services for 1,2,4-Oxadiazole-5-ethanamine derivatives has further accelerated its adoption in diverse projects, catering to the needs of high-throughput screening platforms.

In summary, 1,2,4-Oxadiazole-5-ethanamine, 3-(tetrahydro-2-furanyl)- (CAS No. 1483295-31-3) represents a promising candidate in the evolving landscape of functional materials and life sciences. Its dual utility in pharmaceuticals and agrochemicals, combined with advancements in synthetic methodologies, positions it as a compound of enduring interest. As research continues to uncover new applications, its role in addressing contemporary challenges in healthcare and environmental sustainability will likely expand.